Cas no 1936001-93-2 (Ethyl 2,3-diamino-4-fluorobenzoate)

• Product Name: Ethyl 2,3-diamino-4-fluorobenzoate
• CAS No: 1936001-93-2
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• MDL: MFCD28503762
• CID: 4632358
• PubChem ID: 130996526
• Update Time: 2025-06-22

Ethyl 2,3-diamino-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-diamino-4-fluorobenzoate
• CS-B1688
• AKOS037650785
• CS-15306
• Benzoic acid, 2,3-diamino-4-fluoro-, ethyl ester
• EN300-19493991
• 1936001-93-2
• Ethyl2,3-diamino-4-fluorobenzoate

• MDL： MFCD28503762
• Inchi： 1S/C9H11FN2O2/c1-2-14-9(13)5-3-4-6(10)8(12)7(5)11/h3-4H,2,11-12H2,1H3
• InChI Key： GKTLGVLLYNSCLE-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OCC)=C(C=1N)N

Computed Properties

• Exact Mass: 198.08045576g/mol
• Monoisotopic Mass: 198.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3
• XLogP3: 1.4

Additional information on Ethyl 2,3-diamino-4-fluorobenzoate

Ethyl 2,3-diamino-4-fluorobenzoate (CAS No. 1936001-93-2): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 2,3-diamino-4-fluorobenzoate, identified by its unique chemical identifier CAS No. 1936001-93-2, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its ethyl ester moiety and the presence of both amino and fluoro substituents on a benzoate backbone, serves as a crucial building block in the synthesis of various bioactive molecules.

The structural features of Ethyl 2,3-diamino-4-fluorobenzoate make it particularly valuable in medicinal chemistry. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, is a common pharmacophore in drug design. Similarly, the two amino groups provide multiple sites for functionalization, allowing chemists to tailor the molecule for specific biological targets. These attributes have positioned this compound as a focal point in the development of novel therapeutic agents.

In recent years, Ethyl 2,3-diamino-4-fluorobenzoate has been extensively explored in the synthesis of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in generating compounds that interact with enzymes involved in cancer metabolism. The benzoate core is particularly adept at mimicking natural substrates, facilitating high-affinity binding to biological targets. This has led to its incorporation into libraries designed for high-throughput screening (HTS) programs aimed at identifying lead compounds for drug development.

The role of Ethyl 2,3-diamino-4-fluorobenzoate extends beyond oncology. Researchers have leveraged its structural framework to develop potential treatments for inflammatory and infectious diseases. The presence of both amino and fluoro groups allows for the creation of molecules that can modulate immune responses or disrupt pathogen-specific metabolic pathways. Such applications highlight the compound's broad utility across multiple therapeutic areas.

Advances in synthetic methodologies have further enhanced the accessibility and versatility of Ethyl 2,3-diamino-4-fluorobenzoate. Modern synthetic routes now enable the efficient preparation of this intermediate with high purity and yield, making it more feasible for large-scale applications in pharmaceutical research. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly instrumental in optimizing its synthesis.

The impact of Ethyl 2,3-diamino-4-fluorobenzoate on drug discovery is underscored by its incorporation into several clinical trials investigating novel therapeutics. These trials aim to evaluate the efficacy and safety of compounds derived from this intermediate in treating a range of conditions. The preliminary results are promising, suggesting that derivatives of Ethyl 2,3-diamino-4-fluorobenzoate may offer significant therapeutic benefits.

In conclusion, Ethyl 2,3-diamino-4-fluorobenzoate (CAS No. 1936001-93-2) represents a cornerstone in modern pharmaceutical research. Its unique structural features and broad applicability make it an indispensable tool for medicinal chemists seeking to develop innovative treatments for diverse diseases. As research continues to uncover new possibilities for this compound, its significance in drug discovery is poised to grow even further.